![molecular formula C19H21N3O2 B268772 N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide](/img/structure/B268772.png)
N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide, also known as AZPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential medicinal properties. AZPA is a member of the isonicotinamide family of compounds, which are known for their diverse pharmacological activities.
Mechanism of Action
The mechanism of action of N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide is not fully understood. However, it has been proposed that this compound exerts its pharmacological effects through the inhibition of various enzymes and signaling pathways. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
This compound has been found to modulate various biochemical and physiological processes in the body. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). This compound has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase (CAT). Furthermore, this compound has been shown to induce apoptosis (cell death) in cancer cells, which is a desirable effect in cancer therapy.
Advantages and Limitations for Lab Experiments
N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been found to be non-toxic at therapeutic doses. However, there are some limitations to the use of this compound in lab experiments. For example, it has poor solubility in water, which can limit its bioavailability. Furthermore, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to investigate its effects.
Future Directions
There are several future directions for research on N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammatory diseases. Another area of interest is the investigation of the molecular mechanisms underlying the pharmacological effects of this compound. Furthermore, the development of new synthesis methods for this compound could lead to improved bioavailability and therapeutic efficacy. Overall, the potential medicinal properties of this compound make it a promising compound for further research.
Synthesis Methods
N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide can be synthesized through a multistep process involving the reaction of 4-aminobenzoic acid with 1-azepanecarboxylic acid, followed by the reaction with isonicotinoyl chloride. The final product is obtained through recrystallization and purification steps. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
N-[4-(1-azepanylcarbonyl)phenyl]isonicotinamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to reduce inflammation in animal models of inflammatory diseases. Furthermore, this compound has been shown to protect against oxidative stress-induced damage in various cell types.
properties
Molecular Formula |
C19H21N3O2 |
---|---|
Molecular Weight |
323.4 g/mol |
IUPAC Name |
N-[4-(azepane-1-carbonyl)phenyl]pyridine-4-carboxamide |
InChI |
InChI=1S/C19H21N3O2/c23-18(15-9-11-20-12-10-15)21-17-7-5-16(6-8-17)19(24)22-13-3-1-2-4-14-22/h5-12H,1-4,13-14H2,(H,21,23) |
InChI Key |
MASWKHAKNWSIIZ-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3 |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=NC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.